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Compound of Interest

Compound Name:
9-Carboxymethoxymethylguanine-

13C2,15N

Cat. No.: B15603401 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for 9-Carboxymethoxymethylguanine-13C2,15N. The following information is

intended for researchers, scientists, and professionals in drug development and is based on

general laboratory safety principles for handling chemically similar, non-hazardous compounds.

Chemical Identifier: 9-Carboxymethoxymethylguanine-13C2,15N is an isotopically labeled

form of a guanine analog. The stable isotopes, Carbon-13 and Nitrogen-15, are not radioactive

and therefore do not require special radiological handling precautions.[1] The primary safety

considerations are based on the chemical properties of the guanine analog itself.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 9-Carboxymethoxymethylguanine-13C2,15N is

not available, data from similar guanine analogs, such as Acyclovir, suggest that the compound

may cause skin and eye irritation.[2][3] Therefore, appropriate personal protective equipment

should be worn to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Hand Protection Nitrile rubber gloves To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from dust

particles.

Body Protection Laboratory coat
To protect street clothes and

skin from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a dust

mask if generating aerosols.

To prevent inhalation of fine

particles.

This information is based on general laboratory safety standards for non-volatile solids.

Operational Handling Protocol
1. Preparation and Engineering Controls:

Ensure a clean and organized workspace.

Handle the compound in a well-ventilated area. A fume hood may be used to minimize

inhalation exposure, although it is not strictly necessary for non-volatile solids.

Have all necessary equipment and reagents ready before starting.

2. Handling the Compound:

Wear the appropriate PPE as specified in the table above.

Avoid generating dust when weighing or transferring the solid.

Use a spatula or other appropriate tool to handle the compound.

If the compound comes into contact with skin, wash the affected area thoroughly with soap

and water.[3]
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If the compound comes into contact with eyes, rinse cautiously with water for several

minutes.[3]

3. Storage:

Store the compound in a tightly sealed container.

Keep in a cool, dry place away from incompatible materials.
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Caption: Figure 1: Step-by-step workflow for the safe handling of 9-
Carboxymethoxymethylguanine-13C2,15N.

Disposal Plan
As a non-radioactive, isotopically labeled compound, 9-Carboxymethoxymethylguanine-
13C2,15N can be disposed of as standard chemical waste, in accordance with local, state, and

federal regulations.[1]

Disposal Protocol:

Waste Segregation:

Do not mix with general laboratory waste.

Dispose of unused solid compound and any contaminated disposable materials (e.g.,

gloves, weigh boats) in a designated chemical waste container.

Container Labeling:

The waste container must be clearly labeled with its contents, including the full chemical

name.

Final Disposal:

The labeled waste container should be collected by the institution's environmental health

and safety (EHS) department for proper disposal.
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Caption: Figure 2: Procedural workflow for the safe disposal of 9-
Carboxymethoxymethylguanine-13C2,15N waste.
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Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention if

irritation persists.[3]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do not induce vomiting. Give large quantities of

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Spill

Sweep up the material and place it into a

suitable disposal container. Avoid raising dust.

Ventilate the area and wash the spill site after

material pickup is complete.

This guidance is intended to supplement, not replace, your institution's specific safety

protocols. Always consult your institution's Environmental Health and Safety (EHS) department

for detailed local regulations and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Carboxymethoxymethylguanine-13C2,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603401#personal-protective-equipment-for-
handling-9-carboxymethoxymethylguanine-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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